Cas no 1673514-65-2 (SGLT1/2-IN-1)

• Product Name: SGLT1/2-IN-1
• CAS No: 1673514-65-2
• MF: C₂₅H₂₈O₈
• MW: 456.485028266907
• CID: 5052016
• Update Time: 2025-05-19

SGLT1/2-IN-1 Chemical and Physical Properties

Names and Identifiers

• β-L-Idopyranose, 1,6-anhydro-1-C-[4-cyclopropyl-3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]phenyl]-5-C-(hydroxymethyl)-
• SGLT1/2-IN-1

• Inchi： 1S/C25H28O8/c26-12-24-13-32-25(33-24,23(29)21(27)22(24)28)17-4-5-18(15-2-3-15)16(11-17)9-14-1-6-19-20(10-14)31-8-7-30-19/h1,4-6,10-11,15,21-23,26-29H,2-3,7-9,12-13H2/t21-,22-,23+,24-,25-/m0/s1
• InChI Key： IJBQJMNOXVKYDH-GIDFYXQGSA-N
• SMILES： O[C@@H]1[C@H]([C@H](O)[C@]2(CO)CO[C@@]1(C1C=CC(C3CC3)=C(CC3=CC=C4OCCOC4=C3)C=1)O2)O

Additional information on SGLT1/2-IN-1

Comprehensive Overview of SGLT1/2-IN-1 (CAS No. 1673514-65-2): Mechanism, Applications, and Research Insights

SGLT1/2-IN-1 (CAS No. 1673514-65-2) is a potent dual inhibitor targeting both sodium-glucose cotransporter 1 (SGLT1) and sodium-glucose cotransporter 2 (SGLT2), key players in glucose homeostasis. This small molecule has garnered significant attention in pharmacological research due to its potential therapeutic applications in metabolic disorders, particularly type 2 diabetes mellitus (T2DM) and obesity. Unlike selective SGLT2 inhibitors (e.g., empagliflozin), SGLT1/2-IN-1 offers a broader mechanism by modulating intestinal glucose absorption (SGLT1) and renal glucose reabsorption (SGLT2), making it a promising candidate for multi-target therapy.

The molecular structure of SGLT1/2-IN-1 features a glucopyranose-derived scaffold with optimized substituents that enhance binding affinity to both transporters. Recent studies highlight its IC50 values of <10 nM for SGLT2 and <100 nM for SGLT1, demonstrating superior dual-action efficacy compared to early-generation inhibitors. Researchers are particularly interested in its potential to address postprandial hyperglycemia—a common challenge in diabetes management—by delaying intestinal glucose uptake while promoting urinary glucose excretion.

Current trends in diabetes drug development emphasize the need for agents that mitigate cardiovascular risks, a key concern among patients and clinicians. Preclinical data suggest SGLT1/2-IN-1 may improve endothelial function and reduce oxidative stress, aligning with the growing demand for cardio-metabolic protectants. These properties have spurred investigations into its potential applications beyond diabetes, including NAFLD (non-alcoholic fatty liver disease) and heart failure with preserved ejection fraction (HFpEF).

From a pharmacokinetic perspective, SGLT1/2-IN-1 exhibits favorable oral bioavailability (~80% in rodent models) and a plasma half-life of 6–8 hours, supporting once-daily dosing. Its metabolic stability is attributed to resistance to CYP450-mediated degradation, reducing risks of drug-drug interactions—a critical consideration for polypharmacy patients. Researchers are exploring formulation strategies to enhance its tissue distribution, particularly to the kidneys and intestinal epithelium.

The compound's safety profile has been evaluated in multiple GLP-compliant toxicology studies, showing no significant off-target effects at therapeutic doses. Unlike some SGLT2 inhibitors, SGLT1/2-IN-1 demonstrates minimal risk of genitourinary infections, a frequent patient concern. Ongoing phase I clinical trials are assessing its impact on gut microbiome composition, responding to emerging interest in the gut-kidney axis in metabolic diseases.

Innovative research directions include combining SGLT1/2-IN-1 with GLP-1 receptor agonists for synergistic glycemic control and weight loss effects. Computational modeling studies predict that structural modifications could yield derivatives with enhanced blood-brain barrier permeability, opening possibilities for neuroprotective applications in diabetic neuropathy. The compound's crystal structure (deposited in PDB) serves as a valuable tool for structure-activity relationship (SAR) studies.

As the pharmaceutical industry shifts toward precision medicine, SGLT1/2-IN-1 is being studied in pharmacogenomic contexts to identify patient subgroups with optimal response profiles. Its development reflects broader trends in multi-target drug design and polypharmacology, addressing complex diseases through network pharmacology approaches. Patent landscapes show increasing activity around this chemical class, with 1673514-65-2 serving as a lead compound for next-generation antidiabetic agents.

For researchers investigating glucose metabolism modulators, SGLT1/2-IN-1 offers a versatile tool compound. Its well-characterized in vitro and in vivo activity makes it valuable for studying intestinal-kidney crosstalk and developing translational biomarkers. Recent publications have utilized this molecule to explore nutrient-sensing pathways and cellular energy homeostasis, contributing to fundamental understanding of metabolic regulation.